Urea, 1,4-cyclohexylenebis(3-(2-chloroethyl)-3-nitroso-, (Z)-
Overview
Description
Urea, 1,4-cyclohexylenebis(3-(2-chloroethyl)-3-nitroso-, (Z)-, commonly known as CCNU, is a synthetic nitrosourea compound that has been extensively studied for its potential as a chemotherapeutic agent. CCNU is a potent alkylating agent that can cross the blood-brain barrier, making it an effective treatment for brain tumors.
Mechanism of Action
CCNU is a potent alkylating agent that works by cross-linking DNA strands, which prevents DNA replication and ultimately leads to cell death. CCNU is particularly effective against rapidly dividing cells, such as cancer cells.
Biochemical and physiological effects:
CCNU has been shown to have a variety of biochemical and physiological effects. It can cause DNA damage, inhibit DNA replication, and induce apoptosis (programmed cell death). CCNU can also cause bone marrow suppression, which can lead to anemia, leukopenia, and thrombocytopenia.
Advantages and Limitations for Lab Experiments
CCNU has several advantages for use in lab experiments. It is a potent alkylating agent that can be used to induce DNA damage and apoptosis in cells. CCNU is also relatively stable and can be stored for long periods of time. However, CCNU has several limitations. It is highly toxic and must be handled with care. CCNU can also have off-target effects, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on CCNU. One area of research is the development of new formulations of CCNU that can improve its efficacy and reduce its toxicity. Another area of research is the identification of biomarkers that can predict which patients are most likely to benefit from CCNU treatment. Finally, there is a need for more research on the long-term side effects of CCNU treatment, particularly in children who may be more susceptible to cognitive and developmental delays.
Synthesis Methods
CCNU is synthesized by reacting 1,4-cyclohexanedione with nitrosourea and 2-chloroethylamine hydrochloride. The resulting product is purified by recrystallization.
Scientific Research Applications
CCNU has been studied extensively for its potential as a chemotherapeutic agent. It has been used to treat a variety of cancers, including brain tumors, lymphomas, and multiple myeloma. CCNU is often used in combination with other chemotherapeutic agents to enhance its efficacy.
properties
CAS RN |
13907-57-8 |
|---|---|
Product Name |
Urea, 1,4-cyclohexylenebis(3-(2-chloroethyl)-3-nitroso-, (Z)- |
Molecular Formula |
C12H20Cl2N6O4 |
Molecular Weight |
383.23 g/mol |
IUPAC Name |
1-(2-chloroethyl)-3-[4-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]-1-nitrosourea |
InChI |
InChI=1S/C12H20Cl2N6O4/c13-5-7-19(17-23)11(21)15-9-1-2-10(4-3-9)16-12(22)20(18-24)8-6-14/h9-10H,1-8H2,(H,15,21)(H,16,22) |
InChI Key |
NLVXTJQYQLAKKJ-UHFFFAOYSA-N |
SMILES |
C1CC(CCC1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O |
Canonical SMILES |
C1CC(CCC1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O |
Other CAS RN |
61137-59-5 13907-57-8 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
